6-Bromo-2-chlorothiazolo[4,5-b]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“6-Bromo-2-chlorothiazolo[4,5-b]pyridine” is a chemical compound with the molecular formula C6H2BrClN2S . It is a derivative of thiazolo[4,5-b]pyridine, which is a heterocyclic compound containing a thiazole ring fused with a pyridine ring .
Synthesis Analysis
The synthesis of thiazolo[4,5-b]pyridine derivatives has been reported in the literature . The reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide in ethanol and triethylamine yielded various thiazolo[4,5-b]pyridine derivatives .Molecular Structure Analysis
The molecular structure of “6-Bromo-2-chlorothiazolo[4,5-b]pyridine” can be represented by the InChI code: 1S/C6H3BrClN2S/c7-6-9-3-1-2-4 (8)10-5 (3)11-6/h1-2,11H . This indicates that the molecule contains a bromine atom at the 6th position and a chlorine atom at the 2nd position on the thiazolo[4,5-b]pyridine ring .Scientific Research Applications
-
Antimicrobial Features of Imidazo[4,5-b]pyridine Derivatives
- Field : Organic Chemistry, Medicinal Chemistry .
- Application : The study explores the antimicrobial features of new Imidazo[4,5-b]pyridine derivatives .
- Method : 5-bromopyridine-2,3-diamine reacted with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine. The reaction of the latter compound with a series of halogenated derivatives under conditions of phase transfer catalysis solid–liquid (CTP) allows the isolation of the expected regioisomers compounds .
- Results : The structures of synthesized compounds were elucidated on the basis of different spectral data (1H NMR, 13C NMR), X-Ray diffraction and theoretical study using the DFT method .
-
Synthesis and Biological Activity of Thiazole and Bisthiazole Derivatives
- Field : Medicinal Chemistry .
- Application : The study provides an overview of the synthesis and biological activity of thiazole and bisthiazole derivatives .
- Method : The review describes various methods for the synthesis of thiazole and bisthiazole derivatives .
- Results : Thiazole, a five-membered heteroaromatic ring, is an important scaffold of a large number of synthetic compounds. Its diverse pharmacological activity is reflected in many clinically approved thiazole-containing molecules, with an extensive range of biological activities, such as antibacterial, antifungal, antiviral, antihelmintic, antitumor, and anti-inflammatory effects .
-
Pharmacological Insights about Imidazole Hybrids
- Field : Medicinal Chemistry .
- Application : The study evaluated the biological activities of hybrid molecules incorporating imidazoles .
- Method : The review brings together the findings of a variety of investigations that cover a wide range of significant activities including antibacterial, antifungal, antituberculosis, antiviral, anticancer, antioxidant, antidiabetic, anti-inflammatory, and analgesic effects .
- Results : The review provides insight into the interactions of imidazole hybrids with key enzymes and receptors .
-
Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives
- Field : Organic Chemistry, Medicinal Chemistry .
- Application : The study explores the antimicrobial features of new Imidazo[4,5-b]pyridine derivatives .
- Method : 5-bromopyridine-2,3-diamine reacted with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine .
- Results : The structures of synthesized compounds were elucidated on the basis of different spectral data (1H NMR, 13C NMR), X-Ray diffraction and theoretical study using the DFT method .
-
Pharmacological Insights about Imidazole Hybrids
- Field : Medicinal Chemistry .
- Application : The study evaluated the biological activities of hybrid molecules incorporating imidazoles .
- Method : The review brings together the findings of a variety of investigations that cover a wide range of significant activities including antibacterial, antifungal, antituberculosis, antiviral, anticancer, antioxidant, antidiabetic, anti-inflammatory, and analgesic effects .
- Results : The review provides insight into the interactions of imidazole hybrids with key enzymes and receptors .
-
Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives
- Field : Organic Chemistry, Medicinal Chemistry .
- Application : The study explores the antimicrobial features of new Imidazo[4,5-b]pyridine derivatives .
- Method : 5-bromopyridine-2,3-diamine reacted with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo [4,5-b]pyridine .
- Results : The structures of synthesized compounds were elucidated on the basis of different spectral data (1H NMR, 13C NMR), X-Ray diffraction and theoretical study using the DFT method .
properties
IUPAC Name |
6-bromo-2-chloro-[1,3]thiazolo[4,5-b]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrClN2S/c7-3-1-4-5(9-2-3)10-6(8)11-4/h1-2H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKBMJZODSYDEFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1SC(=N2)Cl)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.52 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-2-chlorothiazolo[4,5-b]pyridine | |
CAS RN |
960535-44-8 |
Source
|
Record name | 6-bromo-2-chloro-[1,3]thiazolo[4,5-b]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.